6-ethylpiperidine-2-carboxylic Acid
Overview
Description
6-Ethylpiperidine-2-carboxylic Acid is a chemical compound with the CAS Number: 1037471-93-4 . It has a molecular weight of 157.21 and its IUPAC name is 6-ethylpiperidine-2-carboxylic acid . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for 6-ethylpiperidine-2-carboxylic Acid is 1S/C8H15NO2/c1-2-6-4-3-5-7 (9-6)8 (10)11/h6-7,9H,2-5H2,1H3, (H,10,11) . This indicates that the compound has a six-membered heterocyclic ring structure with one nitrogen atom and five carbon atoms in the sp3-hybridized state .Physical And Chemical Properties Analysis
6-Ethylpiperidine-2-carboxylic Acid is a powder that is stored at room temperature . It has a molecular weight of 157.21 .Scientific Research Applications
- Researchers have explored the antiviral properties of 6-ethylpiperidine-2-carboxylic acid. It may inhibit viral replication or entry by targeting specific viral enzymes or receptors. Further studies are needed to elucidate its mechanism of action and potential applications against specific viruses .
- The compound’s structure suggests it could interfere with cancer cell growth or survival pathways. Investigations into its cytotoxic effects and selectivity against cancer cells are ongoing. Researchers aim to develop novel anticancer agents based on this scaffold .
- Some studies have explored the potential of 6-ethylpiperidine-2-carboxylic acid as an antihypertensive agent. Its impact on blood pressure regulation and vascular function warrants further investigation .
- Given the prevalence of neurodegenerative diseases, researchers have examined compounds like 6-ethylpiperidine-2-carboxylic acid for neuroprotective effects. It may modulate neurotransmitter systems or protect neurons from oxidative stress .
- Inflammation plays a crucial role in various diseases. Investigations into the compound’s anti-inflammatory potential could lead to novel therapies for conditions like arthritis, inflammatory bowel disease, or neuroinflammation .
- The piperidine scaffold often exhibits analgesic properties. Researchers have studied derivatives of 6-ethylpiperidine-2-carboxylic acid for their ability to alleviate pain, potentially through interactions with opioid receptors or other pain pathways .
Antiviral Activity
Anticancer Potential
Antihypertensive Effects
Neuroprotective Properties
Anti-Inflammatory Activity
Analgesic Applications
Safety and Hazards
properties
IUPAC Name |
6-ethylpiperidine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-2-6-4-3-5-7(9-6)8(10)11/h6-7,9H,2-5H2,1H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWJYOFZIEHAKSL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCC(N1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-ethylpiperidine-2-carboxylic Acid | |
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